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Compound of Interest

Compound Name: Brigatinib C

Cat. No.: B12378538

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

This guide provides essential safety and logistical information for the proper disposal of
Brigatinib, a potent tyrosine kinase inhibitor. Adherence to these procedures is critical to ensure
personnel safety, environmental protection, and regulatory compliance. Brigatinib is classified
as a hazardous, cytostatic drug, and all materials contaminated with it must be handled and
disposed of accordingly.[1][2] The primary and required method for the final disposal of
Brigatinib-contaminated waste is high-temperature incineration.[1][3]

I. Core Principles of Brigatinib Waste Management

Before initiating any procedure involving Brigatinib, it is imperative to consult your institution's
specific Environmental Health and Safety (EHS) protocols and the manufacturer's Safety Data
Sheet (SDS).[4] All personnel handling Brigatinib must be trained on the risks and proper
handling procedures.

Key principles include:

o Avoid Environmental Release: Under no circumstances should Brigatinib or its contaminated
waste be released into the environment. This includes a strict prohibition on sewering
(disposing of down drains) or mixing with general waste.[5][6]
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o Designated Handling Areas: All handling of Brigatinib should occur in a designated, well-
ventilated area, such as a chemical fume hood or a biological safety cabinet, to prevent the

generation and inhalation of dust or aerosols.[7][8]

e Segregation is Mandatory: All waste streams contaminated with Brigatinib must be
segregated from non-hazardous waste at the point of generation.[4][6]

o Proper Labeling: All containers for Brigatinib waste must be clearly and accurately labeled as
"Hazardous Waste: Cytotoxic/Cytostatic" and specify "Brigatinib."[9][10]

Il. Personal Protective Equipment (PPE) and Waste
Segregation

Consistent and correct use of PPE is the first line of defense against exposure. The following

table summarizes the required PPE and the appropriate waste containers for different types of
Brigatinib-contaminated materials.
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Required
European
Personal .
. Waste Container Waste
Item Category Protective . .
. Container Type Color Coding Catalogue
Equipment
(EWC) Code
(PPE)
Double Nitrile
Gloves,
Impervious o
] Rigid, sealable, )
Unused/Expired Gown, Safety Yellow with
o leak-proof _ 180108
Brigatinib Goggles, ) Purple Lid
. container
Respiratory
Protection (if
dust risk)
) Double Nitrile Sharps container
Contaminated
Gloves, (for sharps) or )
Labware (e.qg., ) o Yellow with
] ) ) Impervious rigid, sealable ) 18 01 08
vials, pipette tips, ) Purple Lid
Gown, Safety container (for
flasks)
Goggles non-sharps)
Contaminated ]
Lidded, leak- )
PPE (e.g., ) Yellow with
N/A proof bin or ] 18 01 08
gloves, gown, Purple Lid
heavy-duty bag
mask)
Double Nitrile
Gloves,
) Impervious Rigid, sealable, )
Spill Cleanup Yellow with
] Gown, Safety leak-proof ) 18 01 08
Materials ] Purple Lid
Goggles, container

Respiratory

Protection

Note: Waste color-coding and EWC codes may vary by region. Always follow local and

institutional regulations.[6][9]
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lll. Step-by-Step Disposal Protocol for Brigatinib
Waste

This protocol outlines the standard operating procedure for the collection and disposal of
Brigatinib-contaminated waste from a laboratory setting.

1. Waste Generation and Segregation:

» At the point of use, immediately segregate any item that has come into contact with
Brigatinib into the appropriate, pre-labeled hazardous waste container.[4]

e This includes unused product, empty stock vials, contaminated PPE, and any labware used
in its handling.[2][3]

e Do not remove medicines from their original blister strips; dispose of them intact in the
designated waste container.[9]

2. Container Management:

o Ensure all waste containers are kept securely sealed when not in immediate use to prevent
spills or aerosol release.[3]

e Do not overfill containers. It is best practice to seal containers when they are three-quarters
full.[4]

o Store sealed waste containers in a designated, secure, and locked area away from general
lab traffic while awaiting pickup.[5][7]

3. Spill and Decontamination Procedures:

 In the event of a spill, evacuate non-essential personnel from the area.[7]

o Wearing appropriate PPE, contain the spill by covering it with an absorbent material.[8]

» For liquid spills, use finely-powdered liquid-binding material. For powder spills, gently cover
with damp absorbent pads to avoid raising dust.[7]

o Clean the spill area thoroughly. One recommended method is to decontaminate the surface
by scrubbing with alcohol (e.g., 70% isopropyl alcohol) after the initial cleanup.[7]

o Collect all cleanup materials (absorbent pads, wipes, contaminated PPE) and place them in
a sealed, rigid hazardous waste container.[5][7]

o Never return spilled material to its original container for re-use.[5]

4. Final Disposal:
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» Arrange for the collection of the sealed and labeled hazardous waste containers by your
institution's licensed hazardous waste disposal service.[3]

o Complete all required hazardous waste manifests or documentation as per institutional and
local regulations. This ensures a compliant chain of custody.[2][6]

e The only acceptable final disposal method for cytotoxic/cytostatic waste like Brigatinib is
high-temperature incineration at a permitted facility.[1][3]

IV. Experimental Protocols and Data

As of this review, specific, publicly available experimental protocols for the chemical inactivation
or degradation of Brigatinib for disposal purposes are not detailed in the scientific or safety
literature. The standard industry and regulatory practice relies on the complete destruction of
the molecule through high-temperature incineration. For surface decontamination, scrubbing
with alcohol is a recommended procedure.[7] Researchers should consult directly with the
manufacturer (Takeda Pharmaceuticals) for any further specific decontamination guidance.

V. Brigatinib Disposal Workflow

The following diagram illustrates the logical workflow for the proper handling and disposal of
Brigatinib waste in a research environment.
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Caption: Logical workflow for the proper disposal of Brigatinib.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12378538?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. frederick.cancer.gov [frederick.cancer.gov]

3. Population Pharmacokinetics of Brigatinib in Healthy Volunteers and Patients With Cancer
- PMC [pmc.ncbi.nlm.nih.gov]

4. Safety of brigatinib following alectinib-induced-pneumonitis: Case report - PMC
[pmc.ncbi.nlm.nih.gov]

o 5. file.medchemexpress.com [file.medchemexpress.com]
e 6. Decontamination — Comite de Bioseguretat [ub.edu]

e 7. benchchem.com [benchchem.com]

e 8. uhs.nhs.uk [uhs.nhs.uk]

e 9. alunbrig.com [alunbrig.com]

e 10. Long-Term Efficacy and Safety of Brigatinib in Crizotinib-Refractory ALK+ NSCLC: Final
Results of the Phase 1/2 and Randomized Phase 2 (ALTA) Trials - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Brigatinib: Comprehensive Disposal Procedures for
Laboratory Settings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378538#brigatinib-c-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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